Cas no 1017779-11-1 (3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid)

• Product Name: 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid
• CAS No: 1017779-11-1
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• MDL: MFCD09832349
• CID: 3161457
• PubChem ID: 46737666
• Update Time: 2025-05-24

3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid
• 3-(2-Methoxy-5-(trifluoromethyl)phenyl)propanoicacid
• 2-Methoxy-5-(trifluoromethyl)benzenepropanoic acid
• AKOS015956673
• 1017779-11-1
• 3-(2-Methoxy-5-(trifluoromethyl)phenyl)propanoic acid
• 3-[2-Methoxy-5-(trifluoromethyl)-phenyl]propionic acid
• DTXSID901229820
• 3-[2-methoxy-5-(trifluoromethyl)phenyl]propanoic acid
• JS-4753
• MFCD09832349
• CS-0335689

• MDL： MFCD09832349
• Inchi： 1S/C11H11F3O3/c1-17-9-4-3-8(11(12,13)14)6-7(9)2-5-10(15)16/h3-4,6H,2,5H2,1H3,(H,15,16)
• InChI Key： MKAOQVAYYRNIFO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CCC(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 248.06602869Da
• Monoisotopic Mass: 248.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid

3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic Acid: A Comprehensive Overview

3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid, also known by its CAS number 1017779-11-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a propionic acid group with a substituted phenyl ring. The phenyl ring is further substituted with a methoxy group at the 2-position and a trifluoromethyl group at the 5-position, making it a versatile molecule with potential applications in drug design and advanced materials.

The chemical structure of 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid is notable for its aromaticity and functional groups. The propionic acid moiety provides acidity, while the methoxy and trifluoromethyl groups contribute to electronic effects and steric hindrance. These features make the compound a valuable building block in organic synthesis. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of histone acetyltransferase (HAT) inhibitors, which are of interest in cancer therapy.

In terms of synthesis, 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent hydrolysis. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield. Researchers have also investigated the stereochemistry of the compound, revealing that the configuration of the propionic acid group can influence its biological activity. This has implications for drug design, where stereochemistry plays a critical role in molecular recognition.

The application of 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology and surface modification. Additionally, the compound has been studied as a precursor for polymerizable materials, offering potential in the development of advanced coatings and sensors.

Recent advancements in computational chemistry have enabled detailed modeling of 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid's interactions with biological targets. Molecular docking studies have provided insights into its binding affinity with HAT enzymes, highlighting its potential as a lead compound for drug development. Furthermore, quantum chemical calculations have revealed the electronic distribution within the molecule, shedding light on its reactivity and stability.

In terms of toxicity and environmental impact, studies have shown that 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid exhibits low acute toxicity in standard assays. However, long-term ecological effects remain under investigation. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability in its production process.

In conclusion, 3-[2-Methoxy-5-(trifluoromethyl)phenyl]propionic acid, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role as a versatile building block in organic synthesis, combined with emerging insights from computational and experimental studies, positions it as a promising candidate for future innovations in medicine and materials science.